Cas no 2494-56-6 (Butyrylcholine iodide)

• Product Name: Butyrylcholine iodide
• CAS No: 2494-56-6
• MF: C₉H₂₀INO₂
• MW: 301.165075302124
• CID: 260671
• PubChem ID: 87563769
• Update Time: 2025-09-23

Butyrylcholine iodide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-(1-oxobutoxy)-, iodide (1:1)
• Butyrylcholine Iodide
• 2-butanoyloxyethyl(trimethyl)azanium,iodide
• (2-Butyryloxy-aethyl)-trimethyl-ammonium,Jodid
• (2-butyryloxy-ethyl)-trimethyl-ammonium,iodide
• (2-Hydroxyethyl)trimethylammonium iodide butyrate
• AMMONIUM,(2-BUTYRYLOXYETHYL)TRIMETHYL-,IODIDE
• Butyrocholine iodide
• Butyrylcholin
• Butyrylcholiniodid
• Choline,butyrate
• Choline,iodide,butyrate
• EINECS 219-666-0
• N,N,N-trimethyl-2-(1-oxobutoxy)-ethanaminium
• Choline, iodide, butyrate
• 2-Butyryloxyethyltrimethylammonium iodide
• Ethanaminium, n,n,n-trimethyl-2-(1-oxobutoxy)-, iodide
• AMMONIUM, (2-BUTYRYLOXYETHYL)TRIMETHYL-, IODIDE
• Choline, butyrate
• Ethanaminium, N,N,N-trimethyl-2-(1-oxobutoxy)-, iodide (1:1)
• Butyrylcholineiodide
• n-butyrylcholine iodide
• NSC97539
• SCHEMBL1157377
• CHEMBL147380
• AMY27058
• A877762
• NSC-97539
• MFCD00038730
• 2494-56-6
• 2-(butyryloxy)-N,N,N-trimethylethanaminium iodide
• NSC 97539
• UNII-KX2MFG93T5
• DTXSID60883856
• Ethanaminium,N,N-trimethyl-2-(1-oxobutoxy)-, iodide
• NS00045199
• KX2MFG93T5
• WLN: 3VO2K1&1&1 &I
• D88683
• BS-43956
• B-9575
• FT-0634328
• SR-01000003028-2
• HY-W009236
• CS-W009952
• B0772
• 2-butanoyloxyethyl(trimethyl)azanium;iodide
• AKOS015833237
• SR-01000003028
• DB-046587
• GALNBQVDMJRFGJ-UHFFFAOYSA-M
• Butyrylcholine iodide

• MDL： MFCD00038730
• Inchi： 1S/C9H20NO2.HI/c1-5-6-9(11)12-8-7-10(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： GALNBQVDMJRFGJ-UHFFFAOYSA-M
• SMILES： [I-].O(C(CCC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 301.05400
• Monoisotopic Mass: 301.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Cream yellow crystalline powder
• Melting Point: 85-89 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: almost transparency
• PSA: 26.30000
• LogP: -1.96010
• Solubility: Easy to absorb moisture

Butyrylcholine iodide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-8-10-23
• RTECS：BP0475000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C